Cas no 2004982-56-1 (N-benzyl-4-(2-fluoroethyl)piperazine-1-carboxamide)

• Product Name: N-benzyl-4-(2-fluoroethyl)piperazine-1-carboxamide
• CAS No: 2004982-56-1
• MF: C₁₄H₂₀FN₃O
• MW: 265.326506614685
• CID: 6421508
• PubChem ID: 121021930
• Update Time: 2025-06-08

N-benzyl-4-(2-fluoroethyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-(2-fluoroethyl)piperazine-1-carboxamide
• 1-Piperazinecarboxamide, 4-(2-fluoroethyl)-N-(phenylmethyl)-
• F6559-1711
• 2004982-56-1
• AKOS026698294

• Inchi： 1S/C14H20FN3O/c15-6-7-17-8-10-18(11-9-17)14(19)16-12-13-4-2-1-3-5-13/h1-5H,6-12H2,(H,16,19)
• InChI Key： ISIQGDKZRYJYLT-UHFFFAOYSA-N
• SMILES： N1(C(NCC2=CC=CC=C2)=O)CCN(CCF)CC1

Computed Properties

• Exact Mass: 265.15904043g/mol
• Monoisotopic Mass: 265.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 465.4±45.0 °C(Predicted)
• pka: 14.41±0.20(Predicted)

Additional information on N-benzyl-4-(2-fluoroethyl)piperazine-1-carboxamide

N-benzyl-4-(2-fluoroethyl)piperazine-1-carboxamide (CAS No. 2004982-56-1): An Emerging Compound in Medicinal Chemistry

N-benzyl-4-(2-fluoroethyl)piperazine-1-carboxamide (CAS No. 2004982-56-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities, including their roles as central nervous system (CNS) modulators and potential antiviral agents.

The structural characteristics of N-benzyl-4-(2-fluoroethyl)piperazine-1-carboxamide are particularly noteworthy. The presence of a benzyl group and a fluoroethyl substituent on the piperazine ring provides this compound with enhanced lipophilicity and metabolic stability, which are crucial properties for drug candidates. These features contribute to its ability to cross the blood-brain barrier (BBB) effectively, making it a promising candidate for CNS-related disorders.

Recent studies have explored the pharmacological properties of N-benzyl-4-(2-fluoroethyl)piperazine-1-carboxamide in various preclinical models. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antidepressant-like effects in rodent models of depression. The researchers found that N-benzyl-4-(2-fluoroethyl)piperazine-1-carboxamide significantly reduced immobility time in the forced swim test and tail suspension test, indicating its potential as an antidepressant agent.

Another area of interest is the antiviral activity of N-benzyl-4-(2-fluoroethyl)piperazine-1-carboxamide. Preliminary in vitro studies have shown that this compound possesses inhibitory effects against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action is thought to involve interference with viral replication processes, making it a potential lead compound for the development of antiviral therapies.

In addition to its therapeutic potential, N-benzyl-4-(2-fluoroethyl)piperazine-1-carboxamide has also been investigated for its pharmacokinetic properties. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring optimal drug delivery and efficacy. The compound's high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

The synthesis of N-benzyl-4-(2-fluoroethyl)piperazine-1-carboxamide involves several well-established chemical reactions, including nucleophilic substitution and amidation steps. The synthetic route is efficient and scalable, allowing for the production of sufficient quantities for preclinical and clinical studies. This synthetic accessibility is a significant advantage in the drug discovery process, as it facilitates rapid optimization and evaluation of lead compounds.

Despite its promising properties, further research is needed to fully elucidate the mechanism of action and safety profile of N-benzyl-4-(2-fluoroethyl)piperazine-1-carboxamide. Ongoing preclinical studies are focused on understanding its interactions with specific neurotransmitter systems and viral targets. Additionally, efforts are underway to optimize its chemical structure to enhance its potency and selectivity.

In conclusion, N-benzyl-4-(2-fluoroethyl)piperazine-1-carboxamide (CAS No. 2004982-56-1) represents a promising compound with diverse therapeutic applications in medicinal chemistry. Its unique structural features, favorable pharmacological properties, and efficient synthetic route make it an attractive candidate for further development as a potential treatment for CNS disorders and viral infections. As research in this area continues to advance, it is anticipated that this compound will play a significant role in the discovery and development of novel therapeutic agents.